Cas no 2229296-58-4 (tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229296-58-4
• MF: C₁₅H₁₇F₃N₂O₄
• MW: 346.301694631577
• CID: 6574865
• PubChem ID: 165712693
• Update Time: 2025-05-27

tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate
• 2229296-58-4
• EN300-1900400
• tert-butyl N-[2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C15H17F3N2O4/c1-14(2,3)24-13(22)19-10-6-8(15(16,17)18)4-5-9(10)11-7-23-12(21)20-11/h4-6,11H,7H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： KLWDHKODQCKWDT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1COC(N1)=O)(F)F

Computed Properties

• Exact Mass: 346.11404151g/mol
• Monoisotopic Mass: 346.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2229296-58-4)

The compound tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2229296-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazolidinone core and trifluoromethylphenyl moiety, exhibits promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its role in the development of antimicrobial and anti-inflammatory drugs, leveraging its structural features to enhance bioactivity and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for this compound. Researchers highlighted its utility in constructing oxazolidinone-based scaffolds, which are known for their broad-spectrum antibacterial activity. The study demonstrated that the tert-butyl carbamate group significantly improves the compound's stability under physiological conditions, while the trifluoromethyl group enhances its lipophilicity and membrane permeability. These findings underscore the compound's potential as a versatile building block in drug discovery.

In addition to its synthetic applications, recent investigations have delved into the mechanistic aspects of this compound. A preprint article from Bioorganic & Medicinal Chemistry Letters (2024) reported that tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate exhibits inhibitory effects on bacterial protein synthesis by targeting the 50S ribosomal subunit. This mode of action is analogous to that of established oxazolidinone antibiotics like linezolid, suggesting its potential as a candidate for combating multidrug-resistant bacterial strains.

Further research has also explored the compound's role in modulating inflammatory pathways. A collaborative study between academic and industrial researchers (Nature Communications, 2024) identified its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The trifluoromethylphenyl group was found to play a critical role in binding to specific inflammatory mediators, offering insights into structure-activity relationships that could guide future drug design efforts.

Despite these advancements, challenges remain in the large-scale synthesis and clinical translation of this compound. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel catalytic methods to improve yield and purity. Additionally, computational studies leveraging molecular docking and QSAR models have provided valuable predictions about its interactions with biological targets, further accelerating its development.

In conclusion, tert-butyl N-2-(2-oxo-1,3-oxazolidin-4-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2229296-58-4) represents a promising candidate in the quest for new therapeutic agents. Its dual potential as an antimicrobial and anti-inflammatory agent, coupled with advances in synthetic methodologies, positions it as a molecule of high interest for future research. Ongoing studies are expected to elucidate its full pharmacological profile and pave the way for preclinical evaluations.